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Compound of Interest

Compound Name: 3-(4-Chlorobenzyl)pyrrolidine

Cat. No.: B1636385

Get Quote

Executive Summary
3-(4-Chlorobenzyl)pyrrolidine is a privileged heterocyclic building block used extensively in

the synthesis of bioactive pharmaceutical ingredients (APIs). Its structural core—a saturated

five-membered nitrogen ring substituted at the

-position with a lipophilic chlorobenzyl group—mimics the pharmacophores of various
neurotransmitter reuptake inhibitors and chemokine receptor antagonists.

This guide outlines the physicochemical profile, validated synthetic routes, quality critical

attributes (CQAs), and sourcing criteria required to integrate this intermediate into drug

discovery workflows.

Chemical Identity & Physicochemical Profile[1][2][3]
[4][5][6][7][8]
The molecule consists of a secondary amine (pyrrolidine) capable of diverse functionalization

(alkylation, acylation, sulfonylation) and a 4-chlorobenzyl moiety that provides metabolic

stability and halogen-bonding potential in protein binding pockets.
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Table 1: Molecular Specifications

Property Specification

Chemical Name 3-(4-Chlorobenzyl)pyrrolidine

CAS Number 356558-17-3

Molecular Formula C₁₁H₁₄ClN

Molecular Weight 195.69 g/mol

Stereochemistry

Chiral center at C3.[1] (Note: CAS 356558-17-3

typically refers to the racemate unless specified

as (R) or (S)).

Boiling Point (Pred.) 288.4 ± 15.0 °C (760 mmHg)

Density (Pred.) 1.118 ± 0.06 g/cm³

pKa (Conj. Acid) ~9.5 (Typical for secondary pyrrolidines)

Solubility
Soluble in DCM, MeOH, DMSO; limited

solubility in water (free base).

Synthetic Pathways & Manufacturing Logic
To ensure supply chain resilience, researchers must understand how this compound is

synthesized. There are two primary industrial routes: the Classical Cyclization Route (scalable,

lower cost) and the Modern Cross-Coupling Route (high modularity).

Pathway A: The Malonate Cyclization (Scalable)
This route is preferred for bulk manufacturing. It involves the alkylation of a malonate ester with

4-chlorobenzyl chloride, followed by Michael addition to acrylonitrile (or acrylate), reductive

cyclization, and decarboxylation.

Pathway B: Negishi Cross-Coupling (Modular)
Used when specific chirality is required from the start. A protected 3-iodopyrrolidine (or 3-

triflate) is coupled with 4-chlorobenzyl zinc reagents. This method preserves stereochemistry if
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the starting pyrrolidine is enantiopure.

Visualization: Synthetic Workflow (Pathway A)
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Figure 1: The Malonate-Nitrile route allows for the construction of the pyrrolidine ring after

installing the benzyl group, avoiding complex coupling steps.

Medicinal Chemistry Applications
The 3-benzylpyrrolidine motif is a "privileged scaffold" in drug design, often serving as a

bioisostere for piperidines or as a conformational restrictor for linear amines.

Neurotransmitter Transporter Inhibitors
The 4-chlorobenzyl group provides essential lipophilic contacts in the orthosteric binding sites

of monoamine transporters (MATs). Analogs of this compound have shown affinity for:

GlyT1 (Glycine Transporter 1): Used in schizophrenia research to potentiate NMDA receptor

signaling.

SERT/NET (Serotonin/Norepinephrine Transporters): The scaffold mimics the "phenyl ring +

basic nitrogen" pharmacophore found in antidepressants like venlafaxine, but with a rigidified

pyrrolidine core.
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Chemokine Receptor Antagonists
Substituted pyrrolidines are key intermediates in the synthesis of CCR5 and CXCR4

antagonists (e.g., antiviral or anti-metastatic agents).[2] The secondary amine is typically

acylated or sulfonylated to link with other pharmacophores, while the chlorobenzyl group

occupies a hydrophobic pocket.

NK-3 Receptor Antagonists
Patents indicate the utility of 3-substituted pyrrolidines in developing Neurokinin-3 (NK-3)

antagonists, investigated for treating sex-hormone disorders and schizophrenia.

Sourcing & Quality Assurance (CQA)
When procuring CAS 356558-17-3, "purity" is insufficient as a specification. Researchers must

validate the following Critical Quality Attributes (CQAs) to prevent assay interference.

Table 2: Sourcing Specifications Checklist
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Attribute Acceptance Criteria Rationale

Purity (HPLC) >97.0%

Impurities (e.g., uncyclized

linear amines) can act as false

positives in biochemical

assays.

Chirality
CRITICAL: Verify Racemate

vs. Enantiomer

CAS 356558-17-3 is often sold

as a racemate. If you require

(3R) or (3S), you must specify

this explicitly. Using a

racemate in late-stage

optimization will dilute potency

by 50%.

Salt Form Free Base vs. HCl

Free Base: Liquid/Oil (prone to

oxidation). HCl Salt: Solid

(stable, hygroscopic).

Recommendation: Purchase

HCl salt for storage stability.

Residual Metal <10 ppm (Pd, Ni, Zn)

If synthesized via Pathway B

(Negishi) or Pathway A (Raney

Ni), residual metals can

interfere with downstream

biological assays.

Safety & Handling Protocols
Signal Word:WARNING

Hazard Statements: H315 (Causes skin irritation), H319 (Causes serious eye irritation),

H335 (May cause respiratory irritation).

Storage: Store under inert atmosphere (Argon/Nitrogen) at 2–8°C. Secondary amines absorb

CO₂ from the air to form carbamates; keep tightly sealed.

Handling:

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 7 Tech Support

https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1636385?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Use only in a chemical fume hood.

Avoid contact with strong oxidizing agents.

In case of contact with eyes, rinse immediately with plenty of water and seek medical

advice.
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Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check
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